N-(1-(5-ethyl-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-(furan-2-yl)-1H-pyrazol-5-yl)benzo[d][1,3]dioxole-5-carboxamide

• IUPAC Name: N-[2-(5-ethyl-4-methyl-6-oxo-1H-pyrimidin-2-yl)-5-(furan-2-yl)pyrazol-3-yl]-1,3-benzodioxole-5-carboxamide
• InChI: InChI=1S/C22H19N5O5/c1-3-14-12(2)23-22(25-21(14)29)27-19(10-15(26-27)16-5-4-8-30-16)24-20(28)13-6-7-17-18(9-13)32-11-31-17/h4-10H,3,11H2,1-2H3,(H,24,28)(H,23,25,29)
• InChI Key: GDASPOOONQMEBB-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(N=C(NC1=O)N2C(=CC(=N2)C3=CC=CO3)NC(=O)C4=CC5=C(C=C4)OCO5)C
• Molecular Formula: C22H19N5O5
• Molecular Weight: 433.4 g/mol
• CAS No.: 1207041-93-7

Description

N-(1-(5-ethyl-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-(furan-2-yl)-1H-pyrazol-5-yl)benzo[d][1,3]dioxole-5-carboxamide is a useful research compound. Its molecular formula is C22H19N5O5 and its molecular weight is 433.424. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation

The chemical compound has been the subject of various studies focusing on its synthesis and potential biological activities. Researchers have developed novel synthetic routes and evaluated the compound's activity in various biological contexts, indicating its importance in medicinal chemistry and drug discovery.

• Anticancer and Anti-Inflammatory Applications : Novel derivatives of pyrazolopyrimidines, including structures similar to the queried compound, have been synthesized and evaluated for their anticancer and anti-inflammatory activities. Some compounds showed promising results in inhibiting cancer cell growth and 5-lipoxygenase, an enzyme involved in inflammation processes (Rahmouni et al., 2016).

• Antiviral Activity : Research into benzamide-based 5-aminopyrazoles and their fused heterocycles has revealed significant antiviral activities against the H5N1 strain of the avian influenza virus. This study demonstrates the compound's potential role in developing antiviral agents (Hebishy et al., 2020).

• Analgesic Agents : Derivatives of benzodifuranyl and thiazolopyrimidines derived from natural compounds have shown analgesic and anti-inflammatory effects, indicating their potential as pain relief agents (Abu‐Hashem et al., 2020).

• Enzyme Inhibition : Certain pyrazolopyrimidin-3-carboxamides have been identified as inhibitors of cathepsins B and K, enzymes involved in various diseases, including osteoporosis and cancer. This highlights the compound's potential in therapeutic applications targeting these enzymes (Lukić et al., 2017).

• Antibacterial Agents : A series of novel Schiff bases derived from pyrazol-5-one derivatives have demonstrated significant antibacterial activity, especially against Staphylococcus aureus and Bacillus subtilis, indicating the potential for developing new antibacterial drugs (Palkar et al., 2017).